Cas no 1002727-88-9 (2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1002727-88-9
• MF: C₁₅H₂₁BO₃
• MW: 260.136444807053
• MDL: MFCD12028565
• CID: 829363
• PubChem ID: 43811034
• Update Time: 2025-11-02

2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chroman
• Chroman-6-boronic acid, pinacol ester
• 3,4-Dihydro-2H-chromene-6-boronic acid, pinacol ester, 3,4-Dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-chromene
• 2-(3,4-dihydro-2H-1-benzopyran-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AMTB667
• C15H21BNO3
• NDSHAELUPJMEBM-UHFFFAOYSA-N
• SBB102266
• Chroman-6-boronic acid pinacol ester
• chroman-6-ylboronic acid pinacol ester
• RP06321
• AM802817
• A
• SY110172
• DTXSID00656420
• EN300-1425812
• GH-0724
• Z1336745231
• MFCD12028565
• DB-058338
• 2H-1-Benzopyran, 3,4-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• SCHEMBL461205
• AC-31784
• AKOS015999942
• Chromane-6-boronic Acid Pinacol Ester
• 2-(3,4-dihydro-2H-chromen-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran
• J-518008
• 1002727-88-9
• CS-W021437
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chroman, 97%

• MDL： MFCD12028565
• Inchi： 1S/C15H21BO3/c1-14(2)15(3,4)19-16(18-14)12-7-8-13-11(10-12)6-5-9-17-13/h7-8,10H,5-6,9H2,1-4H3
• InChI Key： NDSHAELUPJMEBM-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C(CCCO3)=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 260.1583747g/mol
• Monoisotopic Mass: 260.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),

2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Guide to 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1002727-88-9)

2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1002727-88-9) is a highly specialized boron-containing compound widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of dioxaborolane derivatives, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a key methodology in modern organic chemistry. The unique structure of this compound, featuring a chroman moiety and a tetramethyl-dioxaborolane group, makes it a valuable intermediate in the synthesis of complex molecules.

The growing interest in boron-based compounds is driven by their applications in drug discovery, materials science, and agrochemicals. Researchers are particularly interested in 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane due to its stability and reactivity, which facilitate the construction of carbon-carbon bonds in challenging synthetic pathways. Its CAS No. 1002727-88-9 is frequently searched in scientific databases, reflecting its importance in academic and industrial settings.

One of the most common questions about this compound is its role in catalysis and ligand design. The dioxaborolane group acts as a protective moiety for boronic acids, enhancing their stability during storage and handling. This feature is critical for researchers working on targeted drug delivery systems and bioconjugation strategies, where precise control over molecular interactions is required. Additionally, the chroman scaffold is often explored for its potential bioactive properties, linking this compound to studies in antioxidant and anti-inflammatory research.

From an industrial perspective, 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is gaining traction in the development of advanced materials, such as organic semiconductors and liquid crystals. Its compatibility with various reaction conditions makes it a preferred choice for high-throughput synthesis and combinatorial chemistry. The compound’s CAS No. 1002727-88-9 is often referenced in patents related to OLED technology and photovoltaic devices, highlighting its relevance in sustainable energy solutions.

Safety and handling guidelines for 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane emphasize standard laboratory precautions, including the use of gloves and eye protection. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers frequently inquire about its solubility and purification methods, which are essential for optimizing synthetic protocols.

In summary, 2-(Chroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1002727-88-9) is a pivotal compound in modern chemistry, bridging gaps between academic research and industrial applications. Its unique properties and broad utility ensure its continued prominence in scientific literature and innovation pipelines.